Cas no 38053-91-7 (2-(Trimethylsiloxy)-1,3-butadiene)

2-(Trimethylsiloxy)-1,3-butadiene is a silyl-substituted diene widely used as a versatile intermediate in organic synthesis. Its key advantages include enhanced reactivity in Diels-Alder reactions due to the electron-donating trimethylsiloxy group, facilitating regioselective cycloadditions with electron-deficient dienophiles. The silyl ether moiety also improves stability and handling compared to unsubstituted dienes, while remaining amenable to further functionalization under mild conditions. This compound is particularly valuable in the synthesis of complex cyclic structures, including natural products and pharmaceuticals, where controlled reactivity and selectivity are critical. Its compatibility with a range of reaction conditions makes it a useful reagent in both academic and industrial applications.
2-(Trimethylsiloxy)-1,3-butadiene structure
38053-91-7 structure
Product Name:2-(Trimethylsiloxy)-1,3-butadiene
CAS No:38053-91-7
MF:C7H14OSi
MW:142.270963191986
MDL:MFCD00009852
CID:54798
PubChem ID:87577231
Update Time:2025-06-09

2-(Trimethylsiloxy)-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

    • 2-(Trimethylsiloxy)-1,3-butadiene
    • 2-Trimethylsilyloxy-1,3-butadiene
    • 2-Trimethylsiloxy-1,3-butadiene
    • buta-1,3-dien-2-yloxy(trimethyl)silane
    • 3-Buten-2-one enol trimethylsilyl ether
    • Silane,trimethyl[(1-methylene-2-propenyl)oxy]- (9CI)
    • 2-(Trimethylsilyloxy)-1,3-butadiene
    • 2-Trimethylsilyloxybutadiene
    • 3-Trimethylsiloxy-1,3-butadiene
    • Trimethyl[(1-methylene-2-propenyl)oxy]silane
    • Trimethyl[(1-methyleneprop-2-en-1-yl)oxy]silane
    • (buta-1,3-dien-2-yloxy)trimethylsilane
    • JOAPBVRQZQYKMS-UHFFFAOYSA-N
    • Silane, trimethyl[(1-methylene-2-propenyl)oxy]-
    • C7H14OSi
    • 2-trimethylsilyloxy-butadiene
    • KSC496I3T
    • Trimethyl(1-m
    • 2-(TRIMETHYLSILOXY)-1 3-BUTADIENE
    • MDL： MFCD00009852
    • Inchi： 1S/C7H14OSi/c1-6-7(2)8-9(3,4)5/h6H,1-2H2,3-5H3
    • InChI Key： JOAPBVRQZQYKMS-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)OC(=C)C=C

Computed Properties

  • Exact Mass: 142.08100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 0.807
  • Melting Point: <0°C
  • Boiling Point: 55°C/50mmHg(lit.)
  • Flash Point: 12°C
  • Refractive Index: 1.4270-1.4310
  • PSA: 9.23000
  • LogP: 2.53760

2-(Trimethylsiloxy)-1,3-butadiene Security Information

2-(Trimethylsiloxy)-1,3-butadiene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1469-25ML
2-Trimethylsilyloxy-1,3-butadiene
 38053-91-7 >95.0%(GC)
25ml
 ¥3140.00 2024-04-16
Fluorochem
S18750-5g
2-Trimethylsiloxy-1,3-butadiene
 38053-91-7 97%
5g
 ￡26.00 2022-02-28
Fluorochem
S18750-25g
2-Trimethylsiloxy-1,3-butadiene
 38053-91-7 97%
25g
 ￡96.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T831556-25g
2-(Trimethylsiloxy)-1,3-butadiene
 38053-91-7 95%
25g
 ￥3,356.00 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T831556-1g
2-(Trimethylsiloxy)-1,3-butadiene
 38053-91-7 95%
1g
 ￥412.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T831556-5g
2-(Trimethylsiloxy)-1,3-butadiene
 38053-91-7 95%
5g
 ￥1,800.00 2022-09-28
TRC
T895958-10mg
2-(Trimethylsiloxy)-1,3-Butadiene
 38053-91-7
10mg
 $ 50.00 2022-06-02
TRC
T895958-50mg
2-(Trimethylsiloxy)-1,3-Butadiene
 38053-91-7
50mg
 $ 65.00 2022-06-02
TRC
T895958-100mg
2-(Trimethylsiloxy)-1,3-Butadiene
 38053-91-7
100mg
 $ 80.00 2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T69090-5g
(Buta-1,3-dien-2-yloxy)trimethylsilane
 38053-91-7 95%
5g
 ¥961.0 2023-09-06

2-(Trimethylsiloxy)-1,3-butadiene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:38053-91-7)2-三甲基硅氧基-1,3-丁二烯
Order Number:LE26827307
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
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Amadis Chemical Company Limited
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(CAS:38053-91-7)2-(Trimethylsiloxy)-1,3-butadiene
Order Number:A823997
Stock Status:in Stock
Quantity:5ml/25ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:19
Price ($):196.0/394.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:38053-91-7)2-三甲基硅氧基-1,3-丁二烯
LE26827307
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:38053-91-7)2-(Trimethylsiloxy)-1,3-butadiene
A823997
Purity:99%/99%
Quantity:5ml/25ml
Price ($):196.0/394.0
Email